Cas no 2634764-32-0 (8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one)

• Product Name: 8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one
• CAS No: 2634764-32-0
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 6801420
• PubChem ID: 156207767
• Update Time: 2025-05-26

8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 2634764-32-0
• MFCD34789823
• F89093
• SCHEMBL23160030
• 8-BROMO-1-METHYL-3,4-DIHYDRO-2H-1,4-BENZODIAZEPIN-5-ONE
• 8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one

• Inchi： 1S/C10H11BrN2O/c1-13-5-4-12-10(14)8-3-2-7(11)6-9(8)13/h2-3,6H,4-5H2,1H3,(H,12,14)
• InChI Key： VQJZJTVHUGOOFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NCCN(C)C=2C=1)=O

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one

Comprehensive Analysis of 8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one (CAS No. 2634764-32-0)

8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one (CAS No. 2634764-32-0) is a specialized organic compound belonging to the benzodiazepine class, a group of heterocyclic compounds widely studied for their diverse pharmacological and chemical properties. This brominated derivative features a unique structural framework, combining a diazepine core with a bromo substituent at the 8-position, which enhances its reactivity and potential applications in medicinal chemistry and material science. Researchers and industry professionals are increasingly interested in this compound due to its role as a building block for synthesizing more complex molecules, particularly in drug discovery and development.

The growing demand for benzodiazepine derivatives in pharmaceutical research has placed compounds like 8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one under the spotlight. Its molecular structure, characterized by the presence of a methyl group at the 1-position and a ketone functionality at the 5-position, offers versatility in chemical modifications. This adaptability makes it a valuable intermediate for designing novel therapeutic agents, especially in areas such as central nervous system (CNS) drug development and enzyme inhibition studies. Recent advancements in synthetic methodologies have further streamlined its production, making it more accessible for laboratory use.

From an analytical perspective, CAS No. 2634764-32-0 exhibits distinct spectroscopic properties that facilitate its identification and characterization. Techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. The compound's stability under standard laboratory conditions and its compatibility with various solvents enhance its utility in experimental settings. Moreover, its bromine atom serves as a reactive site for further functionalization, enabling the creation of customized derivatives tailored to specific research needs.

In the context of current scientific trends, 8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one aligns with the increasing focus on small-molecule therapeutics and targeted drug delivery systems. Its potential applications extend beyond traditional pharmaceuticals, encompassing areas like bioconjugation and molecular probes for diagnostic imaging. As the scientific community continues to explore the boundaries of benzodiazepine chemistry, this compound remains a subject of active investigation, with ongoing studies aimed at unlocking its full potential.

For researchers seeking reliable sources of CAS No. 2634764-32-0, it is essential to partner with reputable suppliers who adhere to stringent quality control measures. Proper handling, storage, and documentation are critical to ensuring the compound's efficacy and safety in experimental applications. As the field of medicinal chemistry evolves, 8-Bromo-1-methyl-3,4-dihydro-2H-1,4-benzodiazepin-5-one is poised to play a pivotal role in advancing innovative solutions for complex health challenges.